Cas no 116988-87-5 (1,2-Oxaphosphorinane,6-(iodomethyl)-2-phenoxy-, 2-oxide, (2R,6S)-rel-)

• Product Name: 1,2-Oxaphosphorinane,6-(iodomethyl)-2-phenoxy-, 2-oxide, (2R,6S)-rel-
• CAS No: 116988-87-5
• Molecular Formula: C₁₁H₁₄O₃PI
• Molecular Weight: 352.10486
• CID: 139945
• PubChem ID: 9578294

1,2-Oxaphosphorinane,6-(iodomethyl)-2-phenoxy-, 2-oxide, (2R,6S)-rel- Properties

Names and Identifiers

• 1,2-Oxaphosphorinane,6-(iodomethyl)-2-phenoxy-, 2-oxide, (2R,6S)-rel-
• 6-(iodomethyl)-2-oxo-2-phenoxy-1,2-oxaphosphorinane
• 6-(iodomethyl)-2-phenoxy-1,2λ⁵-oxaphosphinane 2-oxide
• (2R,6R)-6-(iodomethyl)-2-phenoxy-1,2-oxaphosphinane 2-oxide
• IMOPO
• 116988-87-5
• 6-(Iodomethyl)-2-phenoxy-1,2lambda5-oxaphosphinane 2-oxide
• (2R,6R)-6-(iodomethyl)-2-phenoxy-1,2lambda5-oxaphosphinane 2-oxide
• DTXSID40922232
• 6-(Iodomethyl)-2-phenoxy-1,2lambda~5~-oxaphosphinan-2-one

• InChIKey： GZDWSSQWAPFIQZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14IO3P/c12-9-11-7-4-8-16(13,15-11)14-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2
• SMILES： ICC1CCCP(OC2C=CC=CC=2)(=O)O1

Computed Properties

• Exact Mass: 351.972524
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 351.972524
• Heavy Atom Count: 16
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 3.87250
• PSA: 45.34000
• Refractive Index: 1.583
• Boiling Point: 398.577°C at 760 mmHg
• Flash Point: 194.852°C
• Density: 1.656